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Compound Name: Calcium stearoyl-2-lactylate

Cat. No.: B1212936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium Stearoyl-2-Lactylate (CSL) is a widely used emulsifier in the food and

pharmaceutical industries, valued for its ability to improve the texture and stability of various

products.[1][2][3][4] It is synthesized through the esterification of stearic acid with lactic acid,

followed by neutralization with a calcium source.[1][3] Commercial CSL is a complex mixture

containing the primary calcium salts of stearoyl lactylic acids, alongside minor proportions of

other related acid salts.[1][3][5]

Potential impurities in CSL can include unneutralized stearoyl lactylic acid, free fatty acids

(such as stearic and palmitic acid), free lactic acid, and salts of fatty acid esters of both lactic

acid and polymerized lactic acid.[5] Ensuring the purity of CSL is critical for guaranteeing

product quality, consistency, and safety. This application note provides a detailed protocol for

the analysis of CSL purity using High-Performance Liquid Chromatography (HPLC).

Experimental Workflow
The following diagram illustrates the logical workflow for the HPLC-based purity analysis of

Calcium Stearoyl-2-Lactylate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212936?utm_src=pdf-interest
https://www.benchchem.com/product/b1212936?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_stearoyl-2-lactylate
https://www.echemi.com/produce/pr2407311604-food-grade-additive-cas-no-5793-94-2-calcium-stearoyl-lactylate-csl-calcium-stearyl-2-lactylate.html
https://www.atamanchemicals.com/calcium-stearoyl-lactylate_u26534/
https://berganochem.com/product/food-additives/emulsifiers-related/calcium-stearoyl-lactylate-e482-csl-cas5793-94-2/
https://en.wikipedia.org/wiki/Calcium_stearoyl-2-lactylate
https://www.atamanchemicals.com/calcium-stearoyl-lactylate_u26534/
https://en.wikipedia.org/wiki/Calcium_stearoyl-2-lactylate
https://www.atamanchemicals.com/calcium-stearoyl-lactylate_u26534/
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-098.pdf
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-098.pdf
https://www.benchchem.com/product/b1212936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation

Standard Preparation

HPLC Analysis Data Acquisition Data Processing
(Peak Integration & Identification)

Purity Calculation
(% Area Normalization) Generate Report End

Click to download full resolution via product page

Figure 1: Workflow for CSL Purity Analysis.

Experimental Protocols
Materials and Reagents

Calcium Stearoyl-2-Lactylate (CSL) sample

HPLC grade acetonitrile

HPLC grade water

Formic acid (analytical grade)

Reference standards for potential impurities (e.g., stearic acid, palmitic acid, lactic acid)

Methanol (HPLC grade) for sample and standard dissolution

Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis.
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Parameter Condition

HPLC System
Quaternary or Binary Pump, Autosampler,

Column Oven, UV-Vis Detector

Column
Reversed-Phase C18, 4.6 mm x 250 mm, 5 µm

particle size

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient Program See Table 2 below

Flow Rate 1.0 mL/min

Column Temperature 40°C

Detection UV at 210 nm

Injection Volume 10 µL

Run Time Approximately 30 minutes

Gradient Elution Program
A gradient elution is necessary to separate the non-polar CSL and fatty acid impurities from the

more polar lactic acid.[6]

Time (minutes)
% Mobile Phase A (Water +
0.1% Formic Acid)

% Mobile Phase B
(Acetonitrile + 0.1% Formic
Acid)

0.0 50 50

20.0 0 100

25.0 0 100

25.1 50 50

30.0 50 50

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chromatographyonline.com/view/understanding-gradient-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Preparation
Stock Solutions: Accurately weigh and dissolve approximately 10 mg of each reference

standard (stearic acid, palmitic acid, lactic acid) in separate 10 mL volumetric flasks using

methanol as the diluent.

Working Standard Solution: Prepare a mixed working standard solution by appropriately

diluting the stock solutions with methanol to achieve a final concentration that is

representative of the expected impurity levels in the CSL sample.

Sample Preparation
Accurately weigh approximately 50 mg of the CSL sample into a 50 mL volumetric flask.

Add approximately 40 mL of methanol and sonicate for 15 minutes to dissolve the sample.

Allow the solution to cool to room temperature and then dilute to the mark with methanol.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Data Presentation and Interpretation
The purity of the CSL sample is determined by area normalization, where the peak area of

each impurity is expressed as a percentage of the total peak area of all components in the

chromatogram.

Expected Retention Times
The following table provides an estimation of the retention times for the main components and

potential impurities based on their polarity. Actual retention times may vary depending on the

specific HPLC system and column used.
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Compound
Expected Retention Time
(minutes)

Polarity

Lactic Acid Early eluting (e.g., 2-4) High

Calcium Stearoyl-2-Lactylate Mid-to-late eluting (e.g., 10-18) Low

Palmitic Acid Late eluting (e.g., 18-22) Very Low

Stearic Acid Late eluting (e.g., 20-25) Very Low

Purity Calculation
The percentage purity of CSL is calculated as follows:

The percentage of each impurity is calculated as:

System Suitability
To ensure the validity of the analytical results, system suitability tests should be performed.

This typically involves multiple injections of a standard solution to evaluate parameters such as

retention time repeatability, peak area precision, and column efficiency.

Method Validation
For use in a regulated environment, the analytical method should be validated according to ICH

guidelines or other relevant regulatory standards.[7][8] Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte.

Range: The interval between the upper and lower concentrations of the analyte in the

sample for which the analytical procedure has a suitable level of precision, accuracy, and

linearity.

Accuracy: The closeness of test results obtained by the method to the true value.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.pharmaguideline.com/2017/12/hplc-method-validation.html
https://demarcheiso17025.com/document/Step-by-Step%20Analytical%20Methods%20Validation%20and%20Protocol%20in%20the%20Quality%20System%20Compliance%20Industry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precision: The degree of agreement among individual test results when the procedure is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability and intermediate precision.

Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but

not necessarily quantitated as an exact value.

Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be

determined with acceptable precision and accuracy.

Robustness: A measure of the method's capacity to remain unaffected by small, but

deliberate variations in method parameters.

A study on a similar HPLC method for stearoyl lactylates reported a coefficient of determination

(r²) of 0.999 for the calibration curve, with a limit of detection (LOD) of 0.26 µg/kg and a limit of

quantification (LOQ) of 0.78 µg/kg.[9] The precision was found to be between 0-2.0%, and the

accuracy ranged from 92.7-108.5%.[9]

Conclusion
The HPLC method described in this application note provides a robust and reliable approach

for the purity analysis of Calcium Stearoyl-2-Lactylate. The use of a reversed-phase C18

column with a gradient elution program allows for the effective separation of the main CSL

component from its potential impurities. This method is suitable for quality control and research

applications in the food and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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